Cas no 970-73-0 ((+)-Gallocatechin)

(+)-Gallocatechin is a natural flavan-3-ol compound belonging to the catechin subclass, commonly found in green tea and other plant sources. It exhibits notable antioxidant properties due to its polyphenolic structure, which enables effective scavenging of free radicals and chelation of metal ions. This compound is of interest in biochemical and pharmacological research for its potential role in modulating oxidative stress and inflammation pathways. Its stereospecific (+)-configuration contributes to its distinct biological activity and interaction with cellular targets. (+)-Gallocatechin is widely utilized in studies exploring nutraceuticals, metabolic health, and neurodegenerative diseases, owing to its high purity and well-characterized structure.

(+)-Gallocatechin structure

Product name:(+)-Gallocatechin

CAS No:970-73-0

MF:C₁₅H₁₄O₇

MW:306.267465114594

MDL:MFCD06798946

CID:805556

PubChem ID:65084

(+)-Gallocatechin Chemical and Physical Properties

Names and Identifiers

- 2H-1-Benzopyran-3,5,7-triol,3,4-dihydro-2-(3,4,5-trihydroxyphenyl)-, (2R,3S)-
- (+)-GALLOCATECHIN
- 2H-1-Benzopyran-3,5,7-triol, 3,4-dihydro-2-(3,4,5-trihydroxyphenyl)-, (2R-trans-)
- Penduletin
- Gallocatechin
- [ "" ]
- Gallocatechol
- (+)-gallocatechol
- d-Gallocatechin
- (2R,3S)-gallocatechin
- HEJ6575V1X
- (2R,3S)-2-(3,4,5-trihydroxyphenyl)chromane-3,5,7-triol
- dl-Gallocatechin
- (+-)-Gallocatechol
- (+-)-Gallocatechin
- Gallocatechol, (+-)-
- Casuarin
- C15H14O7
- NSC674038
- MEGxp0_000240
- (2R,3S)-(+)-gallocatechin
- BDBM50135165
- LMPK12020002
- (2R,3S)-3,4-Dihydro-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3,5,7-triol (ACI)
- 2H-1-Benzopyran-3,5,7-triol, 3,4-dihydro-2-(3,4,5-trihydroxyphenyl)-, (2R-trans)- (ZCI)
- Gallocatechol (8CI)
- Gallocatechol, d- (6CI)
- NSC 674038
- Sunphenon EGC-OP
- (2R*,3S*)- 3,4-dihydro-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3,5,7-triol
- E80664
- (2R,3S)-3,4-dihydro-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3,5,7-triol
- HY-N0521A
- AKOS022180463
- 2H-1-Benzopyran-3,5,7-triol, 3,4-dihydro-2-(3,4,5-trihydroxyphenyl)-, (2R,3S)-
- 2H-1-Benzopyran-3,7-triol, 3,4-dihydro-2-(3,4,5-trihydroxyphenyl)-, (2R-trans-)
- (2R,3S)-2-(3,4,5-Trihydroxyphenyl)chroman-3,5,7-triol
- NCGC00169777-01
- CHEBI:68330
- CHEMBL125743
- AS-78230
- (2R,3S)-2-(3,4,5-trihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,5,7-triol
- DTXSID10914220
- ACon1_000994
- UNII-HEJ6575V1X
- CS-0022247
- (2R,3S)-flavan-3,5,7,3',4',5'-hexol
- 4-{1-Butyl-9-[1-(4,6-dimethyl-pyrimidine-5-carbonyl)-4-methyl-piperidin-4-yl]-2-oxo-3,0-diaza-spiro[5.5]undec-3-ylmethyl}-piperidine-1-carboxylic acid methyl ester
- (+)-trans-3,3',4',5,5',7-Hexahydroxyflavan
- (2R,3S)-2-(3,4,5-Trihydroxy-phenyl)-1-benzopyran-3,5,7-triol
- NCI60_026203
- NSC-674038
- 2H-1-Benzopyran-3,5,7-triol, 3,4-dihydro-2-(3,4,5-trihydroxyphenyl)-, (2R,3S)-rel-
- CCG-267530
- (2R*,3S*)-2-(3,4,5-trihydroxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-triol
- rel-(2R,3S)-2-(3,4,5-trihydroxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-triol
- XG171201
- SCHEMBL3872234
- (2R,3S)-2-(3,4,5-Trihydroxy-phenyl)-chroman-3,5,7-triol
- 2H-1-Benzopyran-3,5,7-triol, 3,4-dihydro-2-(3,4,5-trihydroxyphenyl)-, (2R-trans)-
- 2H-1-Benzopyran-3,5,7-triol, 3,4-dihydro-2-(3,4,5-trihydroxyphenyl)-,(2R,3S)-
- NS00094555
- (2R*,3S*)-3,4-dihydro-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3,5,7-triol
- 1617-55-6
- AC-34513
- CHEBI:31018
- (2R,3S)-2-(3,4,5-trihydroxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-triol
- S9048
- 2H-1-Benzopyran-3,5,7-triol, 3,4-dihydro-2-(3,4,5-trihydroxyphenyl)-, trans-(+-)-
- 970-73-0
- (2R,3S)-flavan-3,3',4',5,5',7-hexol
- DA-73629
- (+)-Gallocatechin
- MDL： MFCD06798946
- Inchi： 1S/C15H14O7/c16-7-3-9(17)8-5-12(20)15(22-13(8)4-7)6-1-10(18)14(21)11(19)2-6/h1-4,12,15-21H,5H2/t12-,15+/m0/s1
- InChI Key： XMOCLSLCDHWDHP-SWLSCSKDSA-N
- SMILES： O[C@H]1CC2C(=CC(=CC=2O[C@@H]1C1C=C(O)C(O)=C(O)C=1)O)O

Computed Properties

Exact Mass: 306.073953g/mol
Surface Charge: 0
XLogP3: 0
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 1
Monoisotopic Mass: 306.073953g/mol
Monoisotopic Mass: 306.073953g/mol
Topological Polar Surface Area: 131Å²
Heavy Atom Count: 22
Complexity: 380
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 306.27

Experimental Properties

Color/Form: Powder
Density: 1.7±0.1 g/cm3
Melting Point: 189-191°C
Boiling Point: 685.6±55.0 °C at 760 mmHg
Flash Point: 368.5±31.5 °C
Solubility: 1.545e+004 mg/L @ 25 °C (est)
PSA: 130.61000
LogP: 1.25170
Vapor Pressure: 0.0±2.2 mmHg at 25°C

(+)-Gallocatechin Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Safety Instruction： H303+H313+H333
Storage Condition：(BD299877)

(+)-Gallocatechin Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Chengdu Biopurify Phytochemicals Ltd	BP1779-1000mg	(+)-Gallocatechin	970-73-0	98%	1000mg	$790	2023-09-20
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	G873464-1mg	(+)-Gallocatechin	970-73-0	BR	1mg	￥1,755.90	2022-01-14
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T3845-1 mL * 10 mM (in DMSO)	(+)-Gallocatechin	970-73-0	99.69%	1 mL * 10 mM (in DMSO)	￥587.00	2022-04-26
Chengdu Biopurify Phytochemicals Ltd	BP1779-1000mg	(+)-Gallocatechin	970-73-0	98%	1000mg	$790	2023-09-19
ChemScence	CS-0022247-5mg	(+)-Gallocatechin	970-73-0	99.68%	5mg	$60.0	2022-04-26
ChemScence	CS-0022247-10mg	(+)-Gallocatechin	970-73-0	99.68%	10mg	$100.0	2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci64802-25mg	(+)-Gallocatechin	970-73-0	98%	25mg	￥1396.00	2023-09-09
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	G20150-5mg	(+)-gallocatechin	970-73-0		5mg	¥268.0	2021-09-09
TRC	G188995-1g	(+)-Gallocatechin	970-73-0		1g	$ 2279.00	2023-09-07
MedChemExpress	HY-N0521A-10mM*1mLinDMSO	(+)-Gallocatechin	970-73-0	99.96%	10mM*1mLinDMSO	￥500	2023-07-26

(+)-Gallocatechin Production Method

Production Method 1

27200-12-0

970-73-0

Reaction Conditions

1.1 Reagents: Sodium borohydride Solvents: Ethanol ; 10 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2 - 3

Reference

: Method for semi-synthesis of (+)-gallocatechin from dihydromyricetin

, China, , ,

Production Method 2

970-73-0

Reaction Conditions

Reference

: Preparation of polyphenols for use as anticancer agents

, United States, , ,

Production Method 3

970-73-0

Reaction Conditions

Reference

: Gallocatechin derivatives, their preparation, compositions and methods for antioxidant and anti-inflammatory therapeutics

, World Intellectual Property Organization, , ,

Production Method 4

970-73-0

Reaction Conditions

Reference

: Proanthocyanidin from persimmon fruits

Chen, Fa-Ching; Reese, Elwyn T., Journal of the Chinese Chemical Society (Peking), 1967, 14(1), 41-4

Production Method 5

491-52-1

970-73-0

Reaction Conditions

1.1 rt

Reference

: Leucoanthocyanidin reductase and its encoding gene from Desmodium uncinatum and its uses in modifying the pasture qualities of crops

, World Intellectual Property Organization, , ,

Production Method 6

970-73-0

Reaction Conditions

Reference

: Process for preparation of high-purity gallocatechin (GC)

, China, , ,

Production Method 7

154-23-4

970-73-0

554453-34-8

Reaction Conditions

1.1 Reagents: Lithium perchlorate Catalysts: Water Solvents: Nitromethane

Reference

: Electrochemical hydroxylation of flavonoids

Zhurinov, M. Zh.; Narymbaeva, Z. K.; Nadirov, K. S.; Esimova, A. M., Khabarshysy Kazakstan Respublikasy Bilim zhane Gylym Ministrligi, 2002, (2002), 20-23

Production Method 8

1449477-37-5

970-73-0

Reaction Conditions

1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; 0.5 h, -78 °C; 2 h, rt

Reference

: Enantioselective total syntheses of (+)-gallocatechin, (-)-epigallocatechin, and (-)-8-C-ascorbylepigallocatechin

Lin, Guang; Chang, Le; Liu, Yongxiang; Xiang, Zheng; Chen, Jiahua; et al, Chemistry - An Asian Journal, 2013, 8(4), 700-704